Cas no 1804438-66-1 (5-Iodo-2-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 5-Iodo-2-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1804438-66-1
• MF: C₆H₂F₃IN₂O₂
• MW: 317.991963863373
• CID: 4906947
• Update Time: 2025-05-21

5-Iodo-2-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2F3IN2O2/c7-6(8,9)4-1-3(10)2-11-5(4)12(13)14/h1-2H
• InChI Key： RPQZCKYNWUCQSM-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 5-Iodo-2-nitro-3-(trifluoromethyl)pyridine

5-Iodo-2-nitro-3-(trifluoromethyl)pyridine (CAS No. 1804438-66-1): A Versatile Synthetic Intermediate in Advanced Materials and Biomedical Applications

In recent years, 5-Iodo-2-nitro-3-(trifluoromethyl)pyridine (CAS No. 1804438-66-1) has emerged as a critical synthetic intermediate in the development of advanced functional materials and pharmaceutical agents. This compound, characterized by its unique combination of an iodo group at position 5, a nitro group at position 2, and a trifluoromethyl substituent at position 3, exhibits distinctive electronic properties and reactivity that make it indispensable in modern organic synthesis. Its structural features enable precise modulation of physicochemical properties, positioning it as a key component in the design of novel drugs, sensors, and nanomaterials.

The molecular architecture of 5-Iodo-2-nitro-3-(trifluoromethyl)pyridine is defined by the conjugation between the electron-withdrawing nitro and trifluoromethyl groups. Computational studies published in Journal of Organic Chemistry (2023) revealed that this conjugation creates an electron-deficient aromatic ring system, enhancing electrophilic substitution reactivity while stabilizing radical intermediates during photochemical processes. The iodine atom at position 5 serves as a versatile functional handle for further derivatization via Stille coupling or Suzuki-Miyaura cross-coupling reactions—a strategy highlighted in recent work by researchers at MIT for constructing fluorinated heterocyclic scaffolds.

Synthetic advancements have significantly improved access to this compound. Traditional methods involving nitration followed by triflation and iodination required multiple steps with low atom economy. However, a one-pot protocol reported in Nature Communications (2024) achieved simultaneous nitration-triflation using a bimetallic catalyst system under microwave irradiation. This approach reduced reaction time from 72 hours to 90 minutes while achieving >95% yield—a breakthrough for large-scale production required in pharmaceutical intermediate manufacturing.

In biomedical applications, this compound has been pivotal in developing next-generation anticancer agents. A collaborative study between Stanford University and Novartis demonstrated its utility as a scaffold for designing multitarget kinase inhibitors targeting both EGFR mutations and PI3K/AKT/mTOR pathways (published in Cancer Research, 2024). The trifluoromethyl group enhances lipophilicity for tumor penetration, while the nitro group undergoes redox-cycling in hypoxic tumor microenvironments to generate cytotoxic reactive oxygen species.

Beyond drug discovery, this pyridine derivative is revolutionizing bioanalytical chemistry through its use as a fluorescent probe precursor. By incorporating it into rhodamine-based dyes via nucleophilic displacement reactions, researchers at ETH Zurich developed pH-sensitive sensors capable of imaging intracellular vesicle trafficking with submicrometer resolution (reported in Angewandte Chemie, 2024). The trifluoromethyl group modulates excitation wavelengths to avoid autofluorescence interference while maintaining photostability under confocal microscopy conditions.

Recent computational modeling studies using DFT methods have uncovered novel reactivity patterns when this compound interacts with metal surfaces. Work published in Nano Letters (2024) showed that self-assembled monolayers formed on gold substrates exhibit tunable surface plasmon resonance properties depending on substitution pattern variations—opening new avenues for plasmonic biosensor development. These findings align with ongoing efforts to create next-generation point-of-care diagnostic devices.

The unique combination of electronic effects and synthetic flexibility positions this compound at the forefront of multidisciplinary research intersections. As highlighted in a recent review article (Chemical Society Reviews, 2024), its ability to bridge organic synthesis with materials science ensures continued relevance across sectors ranging from nanoelectronics to regenerative medicine. Ongoing investigations focus on optimizing its use in click chemistry approaches for targeted drug delivery systems and stimuli-responsive smart materials.